![molecular formula C10H7Br2N5O2 B254737 5-[2-[(Z)-(3,5-dibromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinyl]-2H-1,2,4-triazin-3-one](/img/structure/B254737.png)
5-[2-[(Z)-(3,5-dibromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinyl]-2H-1,2,4-triazin-3-one
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Overview
Description
5-[2-[(Z)-(3,5-dibromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinyl]-2H-1,2,4-triazin-3-one, also known as Br-DHTT, is a novel compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a triazine derivative that exhibits unique chemical properties and has been studied extensively for its potential applications in various fields of research.
Mechanism of Action
The mechanism of action of 5-[2-[(Z)-(3,5-dibromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinyl]-2H-1,2,4-triazin-3-one involves the formation of a complex between the compound and the metal ion of interest. This complex formation leads to a change in the electronic properties of the compound, resulting in a shift in its fluorescence emission spectrum. The specific mechanism of complex formation varies depending on the metal ion being detected.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity and does not exhibit any significant biochemical or physiological effects at the concentrations typically used in research studies. This makes it a useful tool for studying the behavior and interactions of metal ions in biological systems without introducing any unwanted effects.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 5-[2-[(Z)-(3,5-dibromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinyl]-2H-1,2,4-triazin-3-one in lab experiments is its high sensitivity and selectivity for certain metal ions. This allows for the detection and quantification of these ions in complex biological and environmental samples with high accuracy and precision. However, one limitation of using this compound is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.
Future Directions
There are many potential future directions for the use of 5-[2-[(Z)-(3,5-dibromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinyl]-2H-1,2,4-triazin-3-one in scientific research. One area of interest is its application in the development of new diagnostic tools for the detection of metal ion imbalances in disease states. Another potential direction is its use as a tool for studying the interactions between metal ions and proteins, which could lead to new insights into protein function and regulation. Additionally, there is potential for the development of new fluorescent probes based on the structure of this compound that exhibit improved properties for specific applications.
Synthesis Methods
The synthesis of 5-[2-[(Z)-(3,5-dibromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinyl]-2H-1,2,4-triazin-3-one involves the reaction of 3,5-dibromo-2,4-dihydroxycyclohexa-2,5-dienone with hydrazine hydrate and triethylorthoformate. The resulting product is then treated with 2,4,6-trichloro-1,3,5-triazine to yield this compound. This method of synthesis is relatively simple and has been optimized for high yield and purity.
Scientific Research Applications
5-[2-[(Z)-(3,5-dibromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinyl]-2H-1,2,4-triazin-3-one has been extensively studied for its potential applications in scientific research. One of the primary areas of interest is its use as a fluorescent probe for the detection of metal ions. This compound exhibits strong fluorescence emission in the presence of certain metal ions, making it a useful tool for the detection and quantification of these ions in biological and environmental samples.
properties
Molecular Formula |
C10H7Br2N5O2 |
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Molecular Weight |
389 g/mol |
IUPAC Name |
5-[2-[(Z)-(3,5-dibromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinyl]-2H-1,2,4-triazin-3-one |
InChI |
InChI=1S/C10H7Br2N5O2/c11-6-1-5(9(18)7(12)2-6)3-13-16-8-4-14-17-10(19)15-8/h1-4,13H,(H2,15,16,17,19)/b5-3- |
InChI Key |
VBJHBOWAWZRCCF-HYXAFXHYSA-N |
Isomeric SMILES |
C\1=C(C=C(C(=O)/C1=C\NNC2=NC(=O)NN=C2)Br)Br |
SMILES |
C1=C(C=C(C(=O)C1=CNNC2=NC(=O)NN=C2)Br)Br |
Canonical SMILES |
C1=C(C=C(C(=O)C1=CNNC2=NC(=O)NN=C2)Br)Br |
Origin of Product |
United States |
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